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An In-depth Review of GID4 Expression in Diverse Tissue Types and Pathological Conditions

Introduction

GID4 (GID complex subunit 4 homolog), also known as C170rf39 or VID24, is a crucial
component of the C-terminal to LisH (CTLH) E3 ubiquitin ligase complex.[1][2] This complex
plays a significant role in cellular protein degradation by recognizing and targeting specific
proteins for ubiquitination.[1][3] GID4 functions as the substrate-recognition subunit of this
complex, specifically binding to proteins with a proline at the N-terminus (Pro/N-degron).[3]
Given its fundamental role in protein turnover, the expression pattern of GID4 in various tissues
and its dysregulation in disease states are of considerable interest to researchers in academia
and the pharmaceutical industry. This technical guide provides a detailed overview of GID4
expression in healthy and diseased tissues, outlines key signaling pathways, and offers
detailed protocols for its study.

GID4 Expression in Healthy Human Tissues

GID4 exhibits a broad but varied expression profile across different human tissues. Analysis of
data from multiple sources, including the Human Protein Atlas, the Genotype-Tissue
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Expression (GTEX) project, and the FANTOMS project, reveals that GID4 is detected in the
majority of tissues, with predominantly cytoplasmic localization.[1][4]

Quantitative RNA Expression Data

The following table summarizes the RNA expression levels of GID4 in a selection of healthy
human tissues, presented in transcripts per million (TPM). This data provides a quantitative
measure for comparing expression across different tissue types.

Tissue RNA Expression (TPM)
Testis 35.2
Skeletal Muscle 15.7
Heart Muscle 14.9
Esophagus 14.1
Skin 135
Colon 12.9
Stomach 12.6
Lung 12.1
Kidney 11.8
Liver 10.5
Brain (Cerebral Cortex) 9.8
Spleen 9.5
Adipose Tissue 9.2
Pancreas 8.7
Salivary Gland 7.9

Data sourced from the Human Protein Atlas, which integrates data from HPA, GTEXx, and
FANTOMS.[4]
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Protein Expression Summary

Immunohistochemical staining data from the Human Protein Atlas corroborates the RNA
expression findings, showing detectable levels of GID4 protein in most tissues. The protein is
primarily localized to the cytoplasm.[1]

High Expression: Not typically observed in most tissues.

Medium Expression: Detected in tissues such as the testis, skeletal muscle, and heart.

Low Expression: Observed in a wide range of tissues including the brain, gastrointestinal
tract, and endocrine glands.

Not Detected: Rarely observed.

GID4 Expression in Disease

Alterations in GID4 expression have been implicated in various diseases, most notably in

cancer.

GID4 in Cancer

The Cancer Genome Atlas (TCGA) provides valuable insights into GID4 expression across
numerous cancer types. Both RNA sequencing and immunohistochemistry data reveal a
complex and often cancer-type specific expression pattern.

The following table presents GID4 RNA expression levels in various cancers, reported in
Fragments Per Kilobase of transcript per Million mapped reads (FPKM).
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Cancer Type RNA Expression (Median FPKM)
Testicular Germ Cell Tumors 45.1
Thyroid Carcinoma 20.7
Cervical Squamous Cell Carcinoma 18.5
Head and Neck Squamous Cell Carcinoma 17.9
Lung Squamous Cell Carcinoma 17.6
Esophageal Carcinoma 17.2
Stomach Adenocarcinoma 16.8
Colon Adenocarcinoma 16.5
Breast Cancer 15.9
Lung Adenocarcinoma 15.7
Urothelial Carcinoma 155
Liver Hepatocellular Carcinoma 14.8
Glioblastoma Multiforme 13.2
Kidney Renal Clear Cell Carcinoma 12.9
Ovarian Cancer 12.5

Data sourced from The Cancer Genome Atlas (TCGA) via the Human Protein Atlas.

Immunohistochemical studies have shown that malignant cells in several cancers exhibit
moderate cytoplasmic immunoreactivity for GID4. Notably, strong staining is observed in a
majority of testicular cancers and some adenocarcinomas of the cervix, colorectum, and breast.
Furthermore, GID4 has been associated with malignant giant cell tumors of bone.

Signaling Pathways Involving GID4

GID4 is a key player in the CTLH E3 ubiquitin ligase complex, which is conserved from yeast to
humans.[1][2] This complex is involved in the degradation of specific target proteins, thereby
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regulating various cellular processes.

The CTLH E3 Ubiquitin Ligase Complex

The human CTLH complex is composed of several subunits, including:

GID4: The substrate receptor.

o RanBPM (RanBP9): A scaffold protein.

« RMNDS5A: A RING-finger protein with E3 ligase activity.
o MAEA: Another protein essential for E3 ligase activity.
« WDR26

e Muskelin

e ARMCS8

e YPELS

» GID8
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GID4-Mediated Regulation of Cell Migration

A recently identified signaling pathway involving GID4 is the regulation of cell migration through
the ubiquitination and degradation of ARHGAP11A (Rho GTPase Activating Protein 11A).[5][6]

e Substrate Recognition: GID4 recognizes and binds to ARHGAP11A.
« Ubiquitination: The CTLH complex ubiquitinates ARHGAP11A.

o Degradation: The ubiquitinated ARHGAP11A is then targeted for degradation by the
proteasome.
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e RhoA Activation: The degradation of ARHGAP11A, a negative regulator of RhoA, leads to

increased RhoA activity.

o Cell Migration: Activated RhoA promotes the formation of stress fibers and focal adhesions,

thereby influencing cell motility.
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Experimental Protocols

This section provides detailed methodologies for key experiments used to study GID4

expression and function.

Immunohistochemistry (IHC)
This protocol outlines the steps for detecting GID4 protein expression in formalin-fixed, paraffin-

embedded tissue sections.

Materials:
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o Formalin-fixed, paraffin-embedded tissue sections on slides

e Xylene

« Ethanol (100%, 95%, 70%)

o Deionized water

» Antigen retrieval solution (e.g., citrate buffer, pH 6.0)

e Hydrogen peroxide (3%)

o Blocking buffer (e.g., 5% normal goat serum in PBS)

e Primary antibody against GID4

 Biotinylated secondary antibody

» Streptavidin-HRP conjugate

o DAB substrate kit

e Hematoxylin counterstain

e Mounting medium

Procedure:

o Deparaffinization and Rehydration:

o Incubate slides in xylene (2 x 5 minutes).

o Rehydrate through graded ethanol series (100%, 95%, 70%; 2 minutes each).

o Rinse in deionized water (2 x 2 minutes).

e Antigen Retrieval:

o Incubate slides in pre-heated antigen retrieval solution at 95-100°C for 20-30 minutes.
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o Allow slides to cool to room temperature.

Peroxidase Blocking:

o Incubate sections with 3% hydrogen peroxide for 10 minutes to block endogenous
peroxidase activity.

o Rinse with PBS (3 x 5 minutes).
Blocking:

o Incubate with blocking buffer for 1 hour at room temperature to prevent non-specific
antibody binding.

Primary Antibody Incubation:

o Incubate with primary GID4 antibody (diluted in blocking buffer) overnight at 4°C.
Secondary Antibody Incubation:

o Rinse with PBS (3 x 5 minutes).

o Incubate with biotinylated secondary antibody for 1 hour at room temperature.
Signal Amplification:

o Rinse with PBS (3 x 5 minutes).

o Incubate with streptavidin-HRP conjugate for 30 minutes at room temperature.
Detection:

o Rinse with PBS (3 x 5 minutes).

o Incubate with DAB substrate until a brown color develops.

o Rinse with deionized water.

Counterstaining and Mounting:
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o Counterstain with hematoxylin.

o Dehydrate through graded ethanol and clear in xylene.

o Mount with coverslip using mounting medium.
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Western Blotting

This protocol describes the detection of GID4 protein in cell or tissue lysates.
Materials:
e Cell or tissue lysate
o RIPA buffer with protease inhibitors
o BCA protein assay kit
e Laemmli sample buffer
e SDS-PAGE gels
» Electrophoresis running buffer
o Transfer buffer
e PVDF membrane
e Blocking buffer (e.g., 5% non-fat milk or BSAin TBST)
e Primary antibody against GID4
o HRP-conjugated secondary antibody
o ECL detection reagent
e Chemiluminescence imaging system
Procedure:
e Sample Preparation:
o Lyse cells or tissues in RIPA buffer.

o Determine protein concentration using BCA assay.
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o Mix lysate with Laemmli sample buffer and boil for 5 minutes.

SDS-PAGE:

o Load equal amounts of protein onto an SDS-PAGE gel.
o Run the gel until the dye front reaches the bottom.

Protein Transfer:

o Transfer proteins from the gel to a PVDF membrane.

Blocking:

o Block the membrane with blocking buffer for 1 hour at room temperature.

Antibody Incubation:

o Incubate the membrane with primary GID4 antibody overnight at 4°C.

o Wash with TBST (3 x 10 minutes).

o Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.
e Detection:

o Wash with TBST (3 x 10 minutes).

o Incubate the membrane with ECL detection reagent.

o Capture the chemiluminescent signal using an imaging system.

Reverse Transcription Quantitative PCR (RT-qPCR)

This protocol is for quantifying GID4 mRNA expression levels.
Materials:

o RNA extraction kit
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e DNase |

e Reverse transcription kit

e PCR master mix (e.g., SYBR Green)

o GID4-specific forward and reverse primers

o Reference gene primers (e.g., GAPDH, ACTB)
e PCR instrument

Procedure:

RNA Extraction and DNase Treatment:

o Extract total RNA from cells or tissues.

o Treat with DNase | to remove genomic DNA contamination.

Reverse Transcription:

o Synthesize cDNA from the extracted RNA using a reverse transcription Kit.

gPCR:

o Set up gPCR reactions containing cDNA, gPCR master mix, and GID4 or reference gene
primers.

o Run the gPCR program on a real-time PCR instrument.

Data Analysis:
o Determine the cycle threshold (Ct) values.

o Calculate the relative expression of GID4 using the AACt method, normalized to the
reference gene.
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Proximity-Dependent Biotinylation (BiolD)

This advanced technique is used to identify proteins that interact with GID4 in living cells.[4][7]

[8]

Materials:

Expression vector for GID4 fused to a promiscuous biotin ligase (e.g., BirA*)

e« Mammalian cell line

» Transfection reagent

 Biotin

e Lysis buffer

o Streptavidin-coated beads

e Wash buffers

 Elution buffer

e Mass spectrometry facility

Procedure:

e Vector Construction and Transfection:
o Clone GID4 into a vector containing a promiscuous biotin ligase.
o Transfect the construct into the chosen cell line.

 Biotin Labeling:

o Induce expression of the fusion protein and add biotin to the cell culture medium for 18-24
hours.

e Cell Lysis and Protein Capture:
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o Lyse the cells under denaturing conditions.

o Incubate the lysate with streptavidin-coated beads to capture biotinylated proteins.

e Washing and Elution:

o Wash the beads extensively to remove non-specifically bound proteins.

o Elute the biotinylated proteins from the beads.

e Mass Spectrometry:

o lIdentify the eluted proteins by mass spectrometry.
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Conclusion

GID4 is a broadly expressed protein with critical functions in cellular protein homeostasis
through its role in the CTLH E3 ubiquitin ligase complex. Its expression is dynamically
regulated in both healthy and diseased tissues, with notable alterations in various cancers. The
signaling pathway involving GID4-mediated degradation of ARHGAP11A highlights its
importance in fundamental cellular processes like cell migration. The experimental protocols
provided in this guide offer a robust framework for researchers to investigate the expression
and function of GID4, paving the way for a deeper understanding of its role in health and
disease and its potential as a therapeutic target.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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